1,3-Diazacycloundecane-2-thione

• Molecular Formula: C9H18N2S
• Molecular Weight: 186.32 g/mol
• IUPAC Name: 1,3-diazacycloundecane-2-thione
• InChI: InChI=1S/C9H18N2S/c12-9-10-7-5-3-1-2-4-6-8-11-9/h1-8H2,(H2,10,11,12)
• InChI Key: KOECWMUURCTHHR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCNC(=S)NCCC1
• CAS No.: 75491-65-5

Description

1,3-Diazacycloundecane-2-thione is a heterocyclic compound containing nitrogen and sulfur atoms within its ring structure. This compound is known for its unique chemical properties and potential applications in various fields, including chemistry, biology, and medicine. The presence of both nitrogen and sulfur atoms in the ring structure imparts distinctive reactivity and stability to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Diazacycloundecane-2-thione can be synthesized through various synthetic routes. One common method involves the reaction of a primary amine with carbon disulfide to form a dithiocarbamate intermediate, which then undergoes cyclization to yield the desired compound . Another approach involves the use of β-chlorovinyl aldehydes as starting materials in a multicomponent reaction, where the aldehyde reacts with ammonia, sodium hydrosulfide, and a second carbonyl compound to form the target compound .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as crystallization and chromatography, are common in industrial settings to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

1,3-Diazacycloundecane-2-thione undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. The compound’s reactivity is influenced by the presence of nitrogen and sulfur atoms in its ring structure.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate under mild conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols, which can replace specific functional groups in the compound.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or thiols. Substitution reactions can lead to the formation of various derivatives with modified functional groups.

Scientific Research Applications

1,3-Diazacycloundecane-2-thione has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: It has been studied for its potential biological activities, including antimicrobial and antitumor properties.

Medicine: Research has explored its potential as a therapeutic agent for various diseases, including Alzheimer’s disease and cancer.

Industry: The compound is used in the development of new materials, such as polymers and catalysts, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,3-Diazacycloundecane-2-thione involves its interaction with specific molecular targets and pathways. The compound can inhibit enzymes and disrupt cellular processes by binding to active sites or interfering with enzyme-substrate interactions . Its ability to form stable complexes with metal ions also contributes to its biological activity and potential therapeutic effects .

Comparison with Similar Compounds

1,3-Diazacycloundecane-2-thione can be compared with other similar compounds, such as 1,3-thiazine-2-thiones and 1,3,5-thiadiazine-2-thiones . These compounds share similar ring structures and chemical properties but differ in the arrangement and types of atoms within the ring. The unique combination of nitrogen and sulfur atoms in this compound imparts distinct reactivity and stability, making it a valuable compound for various applications .

List of Similar Compounds

• 1,3-Thiazine-2-thiones
• 1,3,5-Thiadiazine-2-thiones
• 1,3-Dithiolane-2-thione derivatives